N-(4-fluorophenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide

• Molecular Formula: C19H13FN2O2
• Molecular Weight: 320.3 g/mol
• IUPAC Name: N-(4-fluorophenyl)-2-(2-oxobenzo[cd]indol-1-yl)acetamide
• InChI: InChI=1S/C19H13FN2O2/c20-13-7-9-14(10-8-13)21-17(23)11-22-16-6-2-4-12-3-1-5-15(18(12)16)19(22)24/h1-10H,11H2,(H,21,23)
• InChI Key: YZBOYPNKQVGPHZ-UHFFFAOYSA-N
• SMILES: C1=CC2=C3C(=C1)C(=O)N(C3=CC=C2)CC(=O)NC4=CC=C(C=C4)F

Description

N-(4-fluorophenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide, also known as FOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FOA is a synthetic compound that belongs to the family of indole derivatives. It has been widely studied for its unique chemical properties, which make it a promising molecule for use in scientific research.

Mechanism of Action

N-(4-fluorophenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide exerts its biological effects through the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory response. This compound has also been found to inhibit the activity of protein kinase C (PKC), a signaling pathway that is involved in cell proliferation and survival.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has several advantages for use in scientific research. It is a synthetic compound that can be easily synthesized in the laboratory, allowing for large-scale production. This compound also has a high degree of purity, which is essential for accurate scientific experimentation. However, this compound has some limitations, including its potential toxicity at high doses. Therefore, careful consideration must be given to the dosage and administration of this compound in laboratory experiments.

Future Directions

N-(4-fluorophenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has vast potential for use in scientific research, and several future directions can be explored. One potential area of research is the development of this compound-based therapies for the treatment of various diseases, including cancer and neurodegenerative disorders. Additionally, the mechanism of action of this compound needs to be further elucidated to better understand its biological effects. Furthermore, the potential toxicity of this compound needs to be thoroughly investigated to determine its safety for use in humans.
Conclusion
In conclusion, this compound, or this compound, is a promising chemical compound that has potential applications in various fields of scientific research. This compound has been extensively studied for its unique chemical properties, and its biological activities have been shown to have potential therapeutic applications. Further research is needed to fully understand the mechanism of action of this compound and to determine its safety for use in humans.

Synthesis Methods

N-(4-fluorophenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide can be synthesized through a multistep process that involves the reaction of 4-fluoroaniline with 2-acetylbenzoic acid, followed by cyclization and acetylation. This synthesis method has been optimized to produce high yields of this compound with high purity.

Scientific Research Applications

N-(4-fluorophenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been extensively studied for its potential applications in scientific research. It has been found to have various biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties. This compound has also been shown to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.